N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide

• IUPAC Name: N-[(E)-1,2-dihydroacenaphthylen-5-ylmethylideneamino]-2-methoxy-2-phenylacetamide
• InChI: InChI=1S/C22H20N2O2/c1-26-21(17-6-3-2-4-7-17)22(25)24-23-14-18-13-12-16-11-10-15-8-5-9-19(18)20(15)16/h2-9,12-14,21H,10-11H2,1H3,(H,24,25)/b23-14+
• InChI Key: OCFMMIONPUZJSB-OEAKJJBVSA-N
• Canonical SMILES: COC(C1=CC=CC=C1)C(=O)NN=CC2=CC=C3CCC4=C3C2=CC=C4
• Isomeric SMILES: COC(C1=CC=CC=C1)C(=O)N/N=C/C2=CC=C3CCC4=C3C2=CC=C4
• Molecular Formula: C22H20N2O2
• Molecular Weight: 344.4 g/mol

Description

N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide (DAPMH) is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. DAPMH is a hydrazide derivative that has been synthesized through a multi-step process involving the reaction of 1,2-dihydro-5-acenaphthylenone with hydrazine hydrate and subsequent reactions with other reagents. In

Scientific Research Applications

N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide has been investigated for its anti-tumor, anti-inflammatory, and anti-viral activities. In materials science, N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide has been used as a ligand for metal ions and as a precursor for the synthesis of metal-organic frameworks. In environmental science, N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide has been studied for its potential use as a chelating agent for heavy metal ions in wastewater treatment.

Mechanism of Action

The mechanism of action of N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide is not fully understood, but it is believed to involve the inhibition of specific enzymes or receptors in the body. For example, N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide has also been reported to inhibit the replication of hepatitis B virus by targeting the viral polymerase.
Biochemical and Physiological Effects
N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide has been shown to have several biochemical and physiological effects in vitro and in vivo. For example, N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce the levels of reactive oxygen species (ROS) in cells. In animal studies, N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide has been shown to have anti-tumor and anti-inflammatory effects, as well as the ability to improve cognitive function.

Advantages and Limitations for Lab Experiments

N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, and it has been used as a starting material for the synthesis of other compounds. Another advantage is that it has been shown to have a wide range of biological activities, making it a promising lead compound for drug discovery. However, one limitation is that the mechanism of action of N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide is not fully understood, which makes it difficult to optimize its biological activity. Additionally, N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide has not been extensively studied in humans, so its safety and efficacy as a drug are not yet known.

Future Directions

There are several future directions for research on N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide. One direction is to further investigate its mechanism of action and optimize its biological activity for specific therapeutic applications. Another direction is to explore its potential as a ligand for metal ions and as a precursor for the synthesis of metal-organic frameworks. Additionally, research could be conducted to evaluate the environmental applications of N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide as a chelating agent for heavy metal ions in wastewater treatment. Overall, N'-(1,2-dihydro-5-acenaphthylenylmethylene)-2-methoxy-2-phenylacetohydrazide is a promising compound with potential applications in various fields, and further research is needed to fully understand its properties and potential.